molecular formula C14H25Br B8801763 (trans,trans)-4-Bromo-4'-ethyl-1,1'-bi(cyclohexane)

(trans,trans)-4-Bromo-4'-ethyl-1,1'-bi(cyclohexane)

Cat. No. B8801763
M. Wt: 273.25 g/mol
InChI Key: ZUDARTOJPANYEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(trans,trans)-4-Bromo-4'-ethyl-1,1'-bi(cyclohexane) is a useful research compound. Its molecular formula is C14H25Br and its molecular weight is 273.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality (trans,trans)-4-Bromo-4'-ethyl-1,1'-bi(cyclohexane) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (trans,trans)-4-Bromo-4'-ethyl-1,1'-bi(cyclohexane) including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

(trans,trans)-4-Bromo-4'-ethyl-1,1'-bi(cyclohexane)

Molecular Formula

C14H25Br

Molecular Weight

273.25 g/mol

IUPAC Name

1-bromo-4-(4-ethylcyclohexyl)cyclohexane

InChI

InChI=1S/C14H25Br/c1-2-11-3-5-12(6-4-11)13-7-9-14(15)10-8-13/h11-14H,2-10H2,1H3

InChI Key

ZUDARTOJPANYEN-UHFFFAOYSA-N

Canonical SMILES

CCC1CCC(CC1)C2CCC(CC2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

102 ml of bromine are added dropwise over the course of 2 hours at 5-15° C. to 536 g of triphenylphosphine in 2000 ml of acetonitrile, the mixture is subsequently stirred at 5° C. for 1 hour, 422 g of 4-(trans-4-ethyl-cyclohexyl)cyclohexanol are added, and the mixture is stirred at RT for 24 hours. Conventional work-up gives 4′-bromo-4-ethylbicyclohexane, GC 94.7%.
Quantity
102 mL
Type
reactant
Reaction Step One
Quantity
536 g
Type
reactant
Reaction Step One
Quantity
2000 mL
Type
solvent
Reaction Step One
Quantity
422 g
Type
reactant
Reaction Step Two

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